Cas no 918636-54-1 (1,5-Naphthalenedicarboxylic acid, 2,6-dihydroxy-)

• Product Name: 1,5-Naphthalenedicarboxylic acid, 2,6-dihydroxy-
• CAS No: 918636-54-1
• MF: C₁₂H₈O₆
• MW: 248.188323974609
• CID: 772438
• PubChem ID: 25032191
• Update Time: 2025-04-19

1,5-Naphthalenedicarboxylic acid, 2,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedicarboxylic acid, 2,6-dihydroxy-
• 2,6-dihydroxynaphthalene-1,5-dicarboxylic acid
• 918636-54-1
• DTXSID90648516
• SCHEMBL3238461

• Inchi： 1S/C12H8O6/c13-7-3-1-5-6(10(7)12(17)18)2-4-8(14)9(5)11(15)16/h1-4,13-14H,(H,15,16)(H,17,18)
• InChI Key： YTFJYGJLUDTNOI-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C(C(=O)O)=C(C=CC2=C1C(=O)O)O

Computed Properties

• Exact Mass: 248.03208797g/mol
• Monoisotopic Mass: 248.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų